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Compound of Interest

Compound Name: Cyclo(Gly-Gin)

Cat. No.: B15598442

An In-Depth Technical Guide to the Physical and Chemical Properties of Cyclo(Gly-Gin)

This technical guide provides a comprehensive overview of the physical and chemical
properties of Cyclo(Gly-GlIn), a cyclic dipeptide with significant interest in pharmaceutical and
biochemical research. This document is intended for researchers, scientists, and drug
development professionals, offering detailed data, experimental protocols, and visualizations to
support further investigation and application of this molecule.

Physicochemical Properties

Cyclo(Gly-Gln), also known as (2S)-Hexahydro-3,6-dioxo-pyrazinepropanamide, is a cyclic
dipeptide formed from the condensation of glycine and glutamine residues.[1] Its cyclic
structure confers enhanced stability and bioavailability compared to its linear counterpart,
making it a valuable scaffold in drug design and a tool for studying protein interactions.[1]

Quantitative Data Summary

The key physical and chemical properties of Cyclo(Gly-GlIn) are summarized in the table
below for easy reference and comparison.
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Property Value

Molecular Formula C7H11N303][1]

Molecular Weight 185.18 g/mol [1][2]

CAS Number 52662-00-7[1][2]

Appearance White to off-white solid/crystal[1][3]

Boiling Point 722.0 £ 45.0 °C (Predicted)[4]

Density 1.436. g/cm3 (experimental), 1.264 + 0.06 g/cm3
(predicted)[4][5]

Flash Point 390.5 £ 28.7 °C[6]

pKa 13.00 + 0.40 (Predicted)[4]

Solubility H20: 13.89 mg/mL (75.01 mM) with ultrasonic

warming to 60°C[3]

Crystal System

Monoclinic[5]

Space Group

P21[5]

Stability and Storage

Cyclo(Gly-GlIn) exhibits greater stability than its linear form due to its cyclic nature, which

protects it from enzymatic degradation.[7][8] For optimal preservation, the following storage

conditions are recommended:

» Lyophilized Powder: Store at -80°C for up to 2 years or at -20°C for up to 1 year, sealed and

away from moisture.[3]

 In Solution: Aliquot and store at -80°C for up to 6 months or at -20°C for up to 1 month to

prevent degradation from repeated freeze-thaw cycles.[2][3]

The degradation of glutamine-containing linear dipeptides in aqueous solutions is influenced by

the N-terminal amino acid, with Gly-GIn showing a faster degradation rate compared to other

dipeptides like Ala-GIn.[9] While Cyclo(Gly-GIn) is more stable, prolonged exposure to non-

neutral pH and atmospheric oxygen should be minimized.
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Structural and Analytical Characterization

The structural elucidation and purity assessment of Cyclo(Gly-GlIn) rely on a combination of
crystallographic and spectroscopic techniques.

Crystallographic Analysis

X-ray crystallography has been employed to determine the three-dimensional structure of
Cyclo(Gly-GIn). This technique provides precise information on bond lengths, bond angles,
and the conformation of the molecule in the solid state.
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Experimental Workflow: X-ray Crystallography

Crystal Growth of Cyclo(Gly-GIn)

ingle Crystal Selection

Crystal Mounting and Data Collection
(e.g., Nonius Kappa CCD)

-ray Diffraction Data

Data Processing and Reduction

rocessed Intensities

Structure Solution (e.g., SHELXS-97)

Initial Atomic Positions

Structure Refinement

efined Structure

Final Crystallographic Model
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Experimental Workflow: NMR Spectroscopy

Sample Preparation
(Dissolve Cyclo(Gly-GIn) in a deuterated solvent, e.g., D20)

Acquisition of 1D Spectra
(1H’ 13C)

For detailed correlation

Acquisition of 2D Spectra
(e.g., COSY, ROESY)

Spectral Processing and Peak Assignment

Structural and Conformational Analysis
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Experimental Workflow: Mass Spectrometry

Sample Preparation
(Dissolve in a suitable solvent, e.g., 50:50 MeOH:H20)

lonization
(e.g., Nanoelectrospray)

Mass Analysis (MS1)
(Determine [M+H]*)

elect parent ion

Fragment lon Analysis (MS/MS)
(Isolate and fragment parent ion)

Data Analysis and Interpretation
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Logical Relationship: Characterization Techniques

Structural Elucidation Property Assessment

NMR Spectroscopy Mass Spectrometry X-ray Crystallography

(Connectivity, Conformation) (Molecular Weight, Formula) (3D Solid-State Structure) Sty AsEEyE S e

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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